[3-(Ethylamino)oxetan-3-yl]methanol

• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• IUPAC Name: [3-(ethylamino)oxetan-3-yl]methanol
• InChI: InChI=1S/C6H13NO2/c1-2-7-6(3-8)4-9-5-6/h7-8H,2-5H2,1H3
• InChI Key: WPTPTAVRSRVQHH-UHFFFAOYSA-N
• Canonical SMILES: CCNC1(COC1)CO

Description

[3-(Ethylamino)oxetan-3-yl]methanol: is a chemical compound with the molecular formula C6H13NO2 and a molecular weight of 131.17 g/mol . It is a building block used in various chemical syntheses and research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [3-(Ethylamino)oxetan-3-yl]methanol typically involves the reaction of oxetane derivatives with ethylamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production methods for [3-(Ethylamino)oxetan-3-yl]methanol are similar to laboratory synthesis but are scaled up to meet commercial demands. The process involves optimizing reaction conditions, such as temperature, pressure, and reaction time, to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [3-(Ethylamino)oxetan-3-yl]methanol can undergo oxidation reactions to form corresponding oxetane derivatives with different functional groups.

Reduction: Reduction reactions can convert [3-(Ethylamino)oxetan-3-yl]methanol into simpler alcohols or amines.

Substitution: The compound can participate in substitution reactions where the ethylamino group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, RNH2) are employed.

Major Products Formed:

Oxidation: Formation of oxetane derivatives with ketone or aldehyde groups.

Reduction: Formation of primary or secondary alcohols and amines.

Substitution: Formation of substituted oxetane derivatives with various functional groups.

Scientific Research Applications

Chemistry: [3-(Ethylamino)oxetan-3-yl]methanol is used as a building block in organic synthesis to create more complex molecules. It is valuable in the development of pharmaceuticals and agrochemicals .

Biology: In biological research, the compound is used to study enzyme interactions and metabolic pathways. It serves as a substrate or inhibitor in various biochemical assays .

Medicine: It is investigated for its pharmacological properties and potential therapeutic uses .

Industry: In the industrial sector, [3-(Ethylamino)oxetan-3-yl]methanol is used in the production of specialty chemicals and materials. It is also employed in the synthesis of polymers and resins .

Mechanism of Action

The mechanism of action of [3-(Ethylamino)oxetan-3-yl]methanol involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor or activator, modulating biochemical reactions and cellular processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

• [3-(Methylamino)oxetan-3-yl]methanol
• [3-(Propylamino)oxetan-3-yl]methanol
• [3-(Butylamino)oxetan-3-yl]methanol

Comparison: Compared to its analogs, [3-(Ethylamino)oxetan-3-yl]methanol exhibits unique properties due to the presence of the ethylamino group. This group influences the compound’s reactivity, solubility, and interaction with biological targets. The ethylamino group provides a balance between hydrophilicity and lipophilicity, making the compound versatile for various applications .